Pyroglutamylglutamine
Pyroglutamylglutamine
Pyroglutamylglutamine is a dpeptide obtained by formal condensation of the carboxy group of L-pyroglutamine with the amino group of L-glutamine It has a role as a human metabolite. It is a conjugate acid of a pyroglutamylglutaminate.
Pyro-L-glutaminyl-L-glutamine, also known as 5-oxoprolylglutamine or L-p-glu-L-GLN, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Pyro-L-glutaminyl-L-glutamine exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Pyro-L-glutaminyl-L-glutamine has been primarily detected in saliva. Within the cell, pyro-L-glutaminyl-L-glutamine is primarily located in the cytoplasm. Outside of the human body, pyro-L-glutaminyl-L-glutamine can be found in fruits. This makes pyro-L-glutaminyl-L-glutamine a potential biomarker for the consumption of this food product.
Pyro-L-glutaminyl-L-glutamine, also known as 5-oxoprolylglutamine or L-p-glu-L-GLN, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Pyro-L-glutaminyl-L-glutamine exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Pyro-L-glutaminyl-L-glutamine has been primarily detected in saliva. Within the cell, pyro-L-glutaminyl-L-glutamine is primarily located in the cytoplasm. Outside of the human body, pyro-L-glutaminyl-L-glutamine can be found in fruits. This makes pyro-L-glutaminyl-L-glutamine a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
109481-23-4
VCID:
VC0010688
InChI:
InChI=1S/C10H15N3O5/c11-7(14)3-1-6(10(17)18)13-9(16)5-2-4-8(15)12-5/h5-6H,1-4H2,(H2,11,14)(H,12,15)(H,13,16)(H,17,18)/t5-,6-/m0/s1
SMILES:
C1CC(=O)NC1C(=O)NC(CCC(=O)N)C(=O)O
Molecular Formula:
C10H15N3O5
Molecular Weight:
257.24 g/mol
Pyroglutamylglutamine
CAS No.: 109481-23-4
Main Products
VCID: VC0010688
Molecular Formula: C10H15N3O5
Molecular Weight: 257.24 g/mol
| CAS No. | 109481-23-4 |
|---|---|
| Product Name | Pyroglutamylglutamine |
| Molecular Formula | C10H15N3O5 |
| Molecular Weight | 257.24 g/mol |
| IUPAC Name | (2S)-5-amino-5-oxo-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoic acid |
| Standard InChI | InChI=1S/C10H15N3O5/c11-7(14)3-1-6(10(17)18)13-9(16)5-2-4-8(15)12-5/h5-6H,1-4H2,(H2,11,14)(H,12,15)(H,13,16)(H,17,18)/t5-,6-/m0/s1 |
| Standard InChIKey | ILAITOFTZJRIFJ-WDSKDSINSA-N |
| Isomeric SMILES | C1CC(=O)N[C@@H]1C(=O)N[C@@H](CCC(=O)N)C(=O)O |
| SMILES | C1CC(=O)NC1C(=O)NC(CCC(=O)N)C(=O)O |
| Canonical SMILES | C1CC(=O)NC1C(=O)NC(CCC(=O)N)C(=O)O |
| Melting Point | 235-237°C |
| Physical Description | Solid |
| Description | Pyroglutamylglutamine is a dpeptide obtained by formal condensation of the carboxy group of L-pyroglutamine with the amino group of L-glutamine It has a role as a human metabolite. It is a conjugate acid of a pyroglutamylglutaminate. Pyro-L-glutaminyl-L-glutamine, also known as 5-oxoprolylglutamine or L-p-glu-L-GLN, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Pyro-L-glutaminyl-L-glutamine exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Pyro-L-glutaminyl-L-glutamine has been primarily detected in saliva. Within the cell, pyro-L-glutaminyl-L-glutamine is primarily located in the cytoplasm. Outside of the human body, pyro-L-glutaminyl-L-glutamine can be found in fruits. This makes pyro-L-glutaminyl-L-glutamine a potential biomarker for the consumption of this food product. |
| PubChem Compound | 11010621 |
| Last Modified | Nov 11 2021 |
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